Cas no 1803748-25-5 (3-Cyano-6-ethyl-2-nitrobenzoic acid)

• Product Name: 3-Cyano-6-ethyl-2-nitrobenzoic acid
• CAS No: 1803748-25-5
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5009983
• Update Time: 2025-10-20

3-Cyano-6-ethyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-ethyl-2-nitrobenzoic acid

• Inchi： 1S/C10H8N2O4/c1-2-6-3-4-7(5-11)9(12(15)16)8(6)10(13)14/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： QIPZGMLMUYNBOE-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(C#N)C=CC=1CC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.8
• Topological Polar Surface Area: 107

Additional information on 3-Cyano-6-ethyl-2-nitrobenzoic acid

3-Cyano-6-Ethyl-2-Nitrobenzoic Acid: A Comprehensive Overview

3-Cyano-6-Ethyl-2-Nitrobenzoic Acid, identified by the CAS number 1803748-25-5, is a complex organic compound with significant potential in various fields of chemistry and material science. This compound, characterized by its unique structure featuring a benzoic acid backbone with substituents at positions 2, 3, and 6, has garnered attention due to its versatile properties and applications. Recent studies have highlighted its role in drug development, materials synthesis, and as a precursor in organic synthesis.

The molecular structure of 3-Cyano-6-Ethyl-2-Nitrobenzoic Acid consists of a benzene ring with a carboxylic acid group at position 1, a nitro group at position 2, a cyano group at position 3, and an ethyl group at position 6. This arrangement imparts the compound with distinct electronic properties, making it suitable for various chemical reactions. The presence of electron-withdrawing groups like the nitro and cyano groups enhances the acidity of the benzoic acid moiety, which is crucial for its reactivity in synthetic processes.

Recent research has focused on the synthesis and characterization of 3-Cyano-6-Ethyl-2-Nitrobenzoic Acid. Scientists have explored novel methods to synthesize this compound using eco-friendly catalysts and sustainable methodologies. For instance, studies have demonstrated the use of microwave-assisted synthesis to achieve higher yields and faster reaction times. These advancements not only improve the efficiency of production but also align with the growing demand for green chemistry practices.

The application of 3-Cyano-6-Ethyl-2-Nitrobenzoic Acid in drug discovery has been a focal point of recent investigations. Its structural features make it an ideal candidate for designing bioactive molecules with potential anti-inflammatory, anticancer, or antimicrobial properties. Researchers have utilized computational modeling techniques to predict the binding affinity of this compound with various biological targets, paving the way for its use in lead optimization studies.

In addition to pharmaceutical applications, 3-Cyano-6-Ethyl-2-Nitrobenzoic Acid has shown promise in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in coordination chemistry. Recent studies have highlighted its role in synthesizing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

The synthesis of 3-Cyano-6-Ethyl-2-Nitrobenzoic Acid typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nitration of an appropriately substituted benzoic acid derivative followed by cyanation and alkylation steps. The optimization of these steps is critical to ensure high purity and yield.

The physical properties of 3-Cyano-6-Ethyl-2-Nitrobenzoic Acid, including its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are essential for determining its suitability in different chemical processes and applications. For instance, its relatively high melting point makes it suitable for thermal reactions without decomposition.

In conclusion, 3-Cyano-6-Ethyl-2-Nitrobenzoic Acid, CAS No. 1803748-25-5, stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its potential uses, solidifying its position as an important molecule in contemporary chemistry.